3-(1,3-Benzothiazol-2-yl)benzonitrile

Specification

• CAS No.: 67362-99-6
• Molecular Formula: C14H8N2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: 3-(1,3-benzothiazol-2-yl)benzonitrile
• Standard InChI: InChI=1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
• Standard InChI Key: TVVTWDUBURSZHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=CC(=C3)C#N

Introduction

3-(1,3-Benzothiazol-2-yl)benzonitrile is an organic compound classified as an aromatic heterocyclic compound. It features a benzothiazole moiety and a benzonitrile group, making it a compound of interest in various scientific fields, including medicinal chemistry and materials science. The compound's unique structural characteristics and potential applications have garnered significant attention in research settings.

Synthesis Methods

The synthesis of 3-(1,3-Benzothiazol-2-yl)benzonitrile typically involves several methods, which are crucial for its production in research settings. While specific synthesis protocols may vary, they generally involve the reaction of appropriate precursors to form the benzothiazole and benzonitrile components.

Synthesis Overview:

• Starting Materials: Commonly involve benzothiazole derivatives and benzonitrile precursors.

• Reaction Conditions: Typically require controlled temperature and solvent conditions to optimize yield and purity.

Potential Applications

The compound's unique structure and properties make it a candidate for various applications, particularly in medicinal chemistry and materials science. Its ability to interact with biological targets, such as enzymes or receptors, suggests potential uses in pharmacology.

Potential Applications:

• Medicinal Chemistry: May modulate enzyme activity and influence biochemical pathways.

• Materials Science: Research continues into optimizing its synthesis and expanding its applications.

Research Findings and Future Directions

While detailed mechanistic studies specifically for 3-(1,3-Benzothiazol-2-yl)benzonitrile may be limited, similar benzothiazole derivatives have shown promise in modulating enzyme activity. Ongoing research focuses on optimizing synthesis methods and exploring its potential in diverse fields.

Future Research Directions:

• Optimization of Synthesis: Improving yield and purity through refined synthesis protocols.

• Pharmacological Studies: Investigating its interaction with biological targets and potential therapeutic applications.